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Introduction
Patient-derived organoids (PDOs) have emerged as a pivotal preclinical model, offering a

three-dimensional, physiologically relevant platform that recapitulates the heterogeneity of a

patient's tumor.[1][2][3] This technology allows for robust drug screening and personalized

medicine approaches.[3][4][5] CTPI-2 is a third-generation inhibitor of the mitochondrial citrate

carrier SLC25A1.[6][7] By targeting a key node in cellular metabolism, CTPI-2 presents a

promising anti-cancer strategy, particularly against cancer stem cells (CSCs) which are often

resistant to conventional therapies.[6][8][9] These application notes provide a comprehensive

guide for the utilization of CTPI-2 in PDO-based research, from initial drug sensitivity screening

to downstream mechanistic analyses.

Mechanism of Action of CTPI-2
CTPI-2 exerts its anti-cancer effects by inhibiting the mitochondrial citrate carrier, SLC25A1,

with a dissociation constant (KD) of 3.5 μM.[6][7][10] SLC25A1 is crucial for transporting citrate

from the mitochondria to the cytosol, where it serves as a primary source of acetyl-CoA for fatty

acid synthesis and a regulator of glycolysis. By blocking this transporter, CTPI-2 disrupts key

metabolic pathways essential for cancer cell proliferation and survival. Specifically, CTPI-2 has

been shown to:
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Inhibit Mitochondrial Respiration: It decreases the oxygen consumption rate (OCR) in tumor

spheres.[9][11]

Regulate Glycolysis: CTPI-2 limits the metabolic plasticity of cancer cells.[6][7][8]

Induce Synthetic Lethality: It can act synergistically with other chemotherapeutic agents like

cisplatin.[11]

This metabolic targeting makes CTPI-2 a compelling candidate for evaluation in PDOs, which

are known to preserve the metabolic phenotypes of the original tumor.

Signaling Pathway of CTPI-2's Metabolic Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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